![molecular formula C20H19N3O6S B300869 5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone](/img/structure/B300869.png)
5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone, also known as ENBDMPI, is a synthetic compound that has shown potential in scientific research applications.
Mechanism of Action
5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone works by inhibiting the activity of enzymes that are involved in cell proliferation and survival. Specifically, it targets the enzyme thioredoxin reductase, which is overexpressed in cancer cells. By inhibiting this enzyme, this compound induces oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit tumor growth, and reduce the expression of genes involved in cell proliferation and survival. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. It also has a well-defined mechanism of action, which makes it a useful tool for studying the role of thioredoxin reductase in cancer cells. However, one limitation of using this compound is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on 5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone. One area of interest is the development of more potent analogs of the compound that can be used as anticancer agents. Another area of research is the study of this compound in combination with other anticancer drugs to determine if it can enhance their efficacy. Additionally, research is needed to determine the safety and efficacy of this compound in clinical trials.
Synthesis Methods
5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone can be synthesized using a multi-step process that involves the reaction of 2-ethoxy-5-nitrobenzaldehyde with thiourea and 4-ethoxybenzylamine. The resulting product is then treated with acetic anhydride and sodium acetate to produce this compound.
Scientific Research Applications
5-{3-Ethoxy-2-hydroxy-5-nitrobenzylidene}-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone has been studied for its potential as an anticancer agent. Research has shown that it can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of tumors in animal models.
properties
Molecular Formula |
C20H19N3O6S |
---|---|
Molecular Weight |
429.4 g/mol |
IUPAC Name |
(5Z)-5-[(3-ethoxy-2-hydroxy-5-nitrophenyl)methylidene]-3-(4-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one |
InChI |
InChI=1S/C20H19N3O6S/c1-3-28-15-7-5-13(6-8-15)22-19(25)16(21-20(22)30)10-12-9-14(23(26)27)11-17(18(12)24)29-4-2/h5-11,24H,3-4H2,1-2H3,(H,21,30)/b16-10- |
InChI Key |
MALKAAZDGQODCF-YBEGLDIGSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(C(=CC(=C3)[N+](=O)[O-])OCC)O)/NC2=S |
SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CC(=C3O)OCC)[N+](=O)[O-])NC2=S |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=C(C(=CC(=C3)[N+](=O)[O-])OCC)O)NC2=S |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.